Mmb-ica

• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol
• InChI: InChI=1S/C15H18N2O3/c1-9(2)13(15(19)20-3)17-14(18)11-8-16-12-7-5-4-6-10(11)12/h4-9,13,16H,1-3H3,(H,17,18)/t13-/m0/s1
• InChIKey: NDAPCCIRCWMWTE-ZDUSSCGKSA-N

MMB-ICA: Certified Analytical Reference Standard and Synthetic Cannabinoid Precursor for Forensic Analysis

MMB-ICA (CAS: 1188516-52-0) is a certified analytical reference standard categorized as a synthetic cannabinoid precursor, chemically defined as methyl N-(1H-indol-3-ylcarbonyl)-L-valinate . It is primarily utilized in forensic and research settings as a high-purity reference material for the identification and quantification of synthetic cannabinoids and their metabolites . MMB-ICA is a direct precursor in the synthesis of controlled substances, including 5-chloro AMB-PICA (5-chloro MMB-PICA) and 5-bromo AMB-PICA, and is itself a known metabolite of the synthetic cannabinoid MMB-CHMICA [1].

• [1] Mardal, M., Dalsgaard, P. W., Qi, B., et al. (2018). Metabolism of the synthetic cannabinoids AMB-CHMICA and 5C-AKB48 in pooled human hepatocytes and rat hepatocytes analyzed by UHPLC-(IMS)-HR-MSE. Journal of Chromatography B, 1083, 189-197. https://doi.org/10.1016/j.jchromb.2018.03.016 View Source

Why Generic Substitution of MMB-ICA is Ineffective for Forensic Reference Standards

Generic substitution fails for analytical reference standards like MMB-ICA due to the stringent requirements of forensic and research applications. Certified reference materials are characterized by their exact chemical identity, defined purity (typically ≥98%), and traceable analytical data, which are essential for accurate instrument calibration and legal defensibility . Substituting MMB-ICA with a structurally similar compound, such as MDMB-ICA, would introduce significant analytical error, as differences in molecular weight (274.3 vs. 288.3 g/mol) and chromatographic behavior (retention time, mass spectral fragmentation) would compromise the reliability of qualitative and quantitative analyses, potentially leading to false negatives or inaccurate quantitation in forensic casework [1].

• [1] CFSRE. (2023). MDMB-ICA. Retrieved from https://www.cfsre.org/component/content/article/51-mdmb-ica?Itemid=101 View Source

Quantitative Differentiation of MMB-ICA Against Closest Analogs for Forensic Procurement

Cost-Efficiency Advantage: MMB-ICA is 19.5% More Affordable than MDMB-ICA for Equivalent Analytical Use

MMB-ICA offers a significant cost advantage over its closest structural analog, MDMB-ICA. When procuring analytical reference standards, budget is a key differentiator. MMB-ICA is priced at $91.00 per 1 mg, whereas MDMB-ICA is priced at $113.00 per 1 mg from the same supplier . This represents a 19.5% cost reduction for a compound that serves a similar function as a precursor in the synthesis of synthetic cannabinoids.

Evidence Dimension	Cost per unit mass
Target Compound Data	$91.00 per 1 mg
Comparator Or Baseline	MDMB-ICA ($113.00 per 1 mg)
Quantified Difference	$22.00 (19.5% lower cost)
Conditions	Pricing from GlpBio, as of product listing date

Why This Matters

For forensic laboratories and research institutions procuring multiple reference standards, this cost differential can lead to significant annual savings without compromising analytical fidelity.

Metabolic Specificity: MMB-ICA is a Confirmed Metabolite of MMB-CHMICA, Validated in Human Hepatocyte Models

In contrast to other synthetic cannabinoid precursors that lack defined metabolic fate data, MMB-ICA's role as a metabolite is empirically established. A 2018 study using pooled human hepatocytes identified MMB-ICA as a direct metabolite of MMB-CHMICA via UHPLC-(IMS)-HR-MSE analysis [1]. This validated metabolic pathway provides forensic laboratories with a confirmed biomarker for detecting exposure to MMB-CHMICA, a feature not established for many structurally similar precursors like MDMB-ICA, which has unknown or low-potency activity [2].

Evidence Dimension	Established metabolic pathway
Target Compound Data	Confirmed metabolite of MMB-CHMICA
Comparator Or Baseline	MDMB-ICA (unknown or low-potency activity)
Quantified Difference	Qualitative differentiation; pathway is established vs. not established
Conditions	In vitro human hepatocyte incubation, UHPLC-(IMS)-HR-MSE analysis

Why This Matters

Procurement of MMB-ICA is justified for forensic toxicology laboratories needing a validated analytical standard for confirmatory testing of MMB-CHMICA exposure, ensuring reliable evidentiary results.

• [1] Mardal, M., Dalsgaard, P. W., Qi, B., et al. (2018). Metabolism of the synthetic cannabinoids AMB-CHMICA and 5C-AKB48 in pooled human hepatocytes and rat hepatocytes analyzed by UHPLC-(IMS)-HR-MSE. Journal of Chromatography B, 1083, 189-197. https://doi.org/10.1016/j.jchromb.2018.03.016 View Source
• [2] CFSRE. (2023). MDMB-ICA. Retrieved from https://www.cfsre.org/component/content/article/51-mdmb-ica?Itemid=101 View Source

Analytical Purity and Stability: MMB-ICA Meets the ≥98% Purity Threshold for Forensic Reference Standards

MMB-ICA is supplied with a purity of ≥98%, which is the established industry benchmark for forensic analytical reference standards . This level of purity is consistent with related compounds like MMB-4en-PICA butanoic acid metabolite (≥98% purity) and ensures minimal interference in chromatographic and mass spectrometric analyses. In contrast, lower-purity alternatives or research-grade chemicals not designated as analytical reference standards can introduce significant analytical variability, compromising the accuracy of quantitative methods used in forensic casework.

Evidence Dimension	Certified purity
Target Compound Data	≥98%
Comparator Or Baseline	MMB-4en-PICA butanoic acid metabolite (≥98%)
Quantified Difference	Equivalent to industry standard for forensic reference materials
Conditions	Supplier specification (GlpBio, Cayman Chemical)

Why This Matters

Procurement decisions for forensic reference standards require a defined purity threshold to ensure method reliability and legal admissibility; MMB-ICA meets this requirement.

Synthetic Versatility: MMB-ICA is a Key Precursor for Multiple Scheduled Synthetic Cannabinoids

MMB-ICA is a versatile precursor in the synthesis of several scheduled synthetic cannabinoids, including 5-chloro AMB-PICA, 5-bromo AMB-PICA, MMB022, and MMB-4en-PICA butanoic acid metabolite . This multi-target utility is a distinct advantage over more specialized precursors like MDMB-ICA, which is primarily used to synthesize MDMB-PICA analogs [1]. For forensic laboratories, this means a single reference standard can be used to monitor and validate methods for a broader panel of emerging synthetic cannabinoids, streamlining inventory and reducing the need for multiple separate standards.

Evidence Dimension	Number of target synthetic cannabinoids directly accessible as precursor
Target Compound Data	4 confirmed (5-chloro AMB-PICA, 5-bromo AMB-PICA, MMB022, MMB-4en-PICA butanoic acid metabolite)
Comparator Or Baseline	MDMB-ICA (primarily MDMB-PICA analogs)
Quantified Difference	Qualitative differentiation; broader synthetic utility
Conditions	Based on supplier and literature documentation

Why This Matters

Procuring MMB-ICA provides a cost-effective, multi-purpose analytical tool for forensic laboratories tasked with monitoring a wide range of emerging synthetic cannabinoid threats.

• [1] CFSRE. (2023). MDMB-ICA. Retrieved from https://www.cfsre.org/component/content/article/51-mdmb-ica?Itemid=101 View Source

Optimal Application Scenarios for MMB-ICA Based on Quantified Differentiation

Forensic Toxicology Laboratory Confirmation of MMB-CHMICA Exposure

Due to its established metabolic pathway as a confirmed metabolite of MMB-CHMICA in human hepatocyte models , MMB-ICA is the optimal reference standard for developing and validating LC-MS/MS methods for the detection of MMB-CHMICA use. Its use ensures accurate identification and quantification of this specific metabolite in biological samples, providing defensible evidence in forensic casework.

Cost-Conscious Forensic Reference Standard Procurement

For forensic laboratories operating under strict budget constraints, MMB-ICA offers a 19.5% cost advantage over the structurally similar MDMB-ICA . This makes it the preferred choice for routine quality control and method development where a broad-spectrum synthetic cannabinoid precursor is required, allowing for efficient allocation of financial resources.

Method Development for Multi-Analyte Synthetic Cannabinoid Panels

The synthetic versatility of MMB-ICA as a precursor to multiple scheduled compounds (5-chloro AMB-PICA, 5-bromo AMB-PICA, MMB022, MMB-4en-PICA butanoic acid metabolite) makes it an ideal reference material for laboratories developing and validating multi-analyte LC-MS/MS methods. Procuring this single standard supports the monitoring of a broader range of emerging synthetic cannabinoids, enhancing laboratory efficiency.

Calibration of High-Resolution Mass Spectrometers for Accurate Mass Measurement

With a certified purity of ≥98% , MMB-ICA is suitable as a calibration standard for high-resolution mass spectrometry (HRMS) instruments. Its well-defined molecular weight (274.3 g/mol) and characteristic fragmentation pattern, as documented in the metabolism study [1], provide a reliable point of reference for accurate mass measurements in complex forensic samples.

• [1] Mardal, M., Dalsgaard, P. W., Qi, B., et al. (2018). Metabolism of the synthetic cannabinoids AMB-CHMICA and 5C-AKB48 in pooled human hepatocytes and rat hepatocytes analyzed by UHPLC-(IMS)-HR-MSE. Journal of Chromatography B, 1083, 189-197. https://doi.org/10.1016/j.jchromb.2018.03.016 View Source